Cas no 95689-91-1 (N,N'-Di(N-heptyl)-perylene-tetracarbonic acid,diamide)

• Product Name: N,N'-Di(N-heptyl)-perylene-tetracarbonic acid,diamide
• CAS No: 95689-91-1
• MF: C₃₈H₃₈N₂O₄
• MW: 586.719330310822
• CID: 803416
• PubChem ID: 329767641
• Update Time: 2025-07-31

N,N'-Di(N-heptyl)-perylene-tetracarbonic acid,diamide Chemical and Physical Properties

Names and Identifiers

• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-diheptyl-
• 2,9-DI(N-HEPTYL)-ANTHRA2,1,9-DEF.6,5,10-D'E'F'DIISOQUINOLINE-1,3,8,10-TETRONE
• N,N'-DI(N-HEPTYL)-PERYLENE-TETRACARBONIC ACID, DIAMIDE
• 2,9-Diheptylanthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)tetrone
• HepPTC
• N,N'-Bis(n-heptyl)-3,4,9,10-perylenedicarboximide
• N,N'-diheptyl-3,4,9,10-perylenedicarboximide
• N,N′-Diheptyl-3,4,9,10-perylenedicarboximide
• PDI-C7
• N,N'Diheptyl-3,4,9,10-perylene-bis-carboximide
• N,N'-Di(n-heptyl)perylenetetracarbonic acid diamide
• 2,9-Diheptylanthra[2,1,9-def:6,5,10-d'e'f′]diisoquinoline-1,3,8,10(2H,9H)-tetrone (ACI)
• PTCDI-C7
• N,N'-Diheptyl-3,4,9,10-perylenedicarboximide; PTCDI-C7
• 95689-91-1
• 2,9-Diheptylanthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• CS-0433634
• AKOS027327723
• N,N'-Di(N-heptyl)-perylene-tetracarbonic acid,diamide
• 2,9-Diheptylanthra[2,1,9-def:6,5,10-d'e'f]diisoquinoline-1,3,8,10(2H,9H)-tetrone
• n,n'-diheptyl-3,4,9,10-perylene dicarboximide
• 7,18-diheptyl-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• AS-39338
• SCHEMBL7485132
• 2,9-Diheptylanthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)tetrone, 99%

• MDL： MFCD00151604
• Inchi： 1S/C38H38N2O4/c1-3-5-7-9-11-21-39-35(41)27-17-13-23-25-15-19-29-34-30(38(44)40(37(29)43)22-12-10-8-6-4-2)20-16-26(32(25)34)24-14-18-28(36(39)42)33(27)31(23)24/h13-20H,3-12,21-22H2,1-2H3
• InChI Key： WXLGICNTPAGZCR-UHFFFAOYSA-N
• SMILES： O=C1N(CCCCCCC)C(=O)C2C3C1=CC=C1C=3C(=CC=2)C2C3C1=CC=C1C=3C(=CC=2)C(=O)N(CCCCCCC)C1=O

Computed Properties

• Exact Mass: 586.28300
• Monoisotopic Mass: 586.28315770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 207-214 °C
• Boiling Point: 761.1±33.0 °C at 760 mmHg
• Flash Point: 317.1±17.7 °C
• PSA: 78.14000
• LogP: 7.90380
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

N,N'-Di(N-heptyl)-perylene-tetracarbonic acid,diamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)